Cas no 13638-83-0 (Naphthalene,1,4,5,8-tetrabenzoyl- (8CI))

• Product Name: Naphthalene,1,4,5,8-tetrabenzoyl- (8CI)
• CAS No: 13638-83-0
• MF: C₃₈H₂₄O₄
• MW: 544.594770431519
• CID: 119812
• PubChem ID: 53420310
• Update Time: 2025-04-18

Naphthalene,1,4,5,8-tetrabenzoyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,4,5,8-tetrabenzoyl- (8CI)
• 1,4,5,8-TETRABENZOYL-NAPHTHALENE
• phenyl-(4,5,8-tribenzoylnaphthalen-1-yl)methanone
• 1,4,5,8-Tetrabenzoyl-naphthalin
• 13638-83-0
• 1,4,5,8-tetrabenzoylnaphthalene
• (Naphthalene-1,4,5,8-tetrayl)tetrakis(phenylmethanone)
• FT-0606753
• DTXSID70697603

• Inchi： 1S/C38H24O4/c39-35(25-13-5-1-6-14-25)29-21-22-31(37(41)27-17-9-3-10-18-27)34-32(38(42)28-19-11-4-12-20-28)24-23-30(33(29)34)36(40)26-15-7-2-8-16-26/h1-24H
• InChI Key： AHXIPWMNLOHFTN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=C(C(C2C=CC=CC=2)=O)C2C(C(C3C=CC=CC=3)=O)=CC=C(C(C3C=CC=CC=3)=O)C=21

Computed Properties

• Exact Mass: 544.16700
• Monoisotopic Mass: 544.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2
• XLogP3: 8.5

Experimental Properties

• Refractive Index: 1.672
• PSA: 68.28000
• LogP: 7.76380